1-[(4-Methoxyphenyl)sulfonyl]-4-[(3-methylphenoxy)acetyl]piperazine

• Molecular Formula: C20H24N2O5S
• Molecular Weight: 404.5 g/mol
• IUPAC Name: 1-[4-(4-methoxyphenyl)sulfonylpiperazin-1-yl]-2-(3-methylphenoxy)ethanone
• InChI: InChI=1S/C20H24N2O5S/c1-16-4-3-5-18(14-16)27-15-20(23)21-10-12-22(13-11-21)28(24,25)19-8-6-17(26-2)7-9-19/h3-9,14H,10-13,15H2,1-2H3
• InChI Key: GPSNUFWJEYHEFA-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)OCC(=O)N2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)OC

Description

1-[(4-Methoxyphenyl)sulfonyl]-4-[(3-methylphenoxy)acetyl]piperazine, also known as MPS, is a chemical compound that has been widely studied for its potential applications in scientific research. MPS is a piperazine derivative that exhibits a range of interesting biochemical and physiological effects, making it a valuable tool for researchers in a variety of fields.

Mechanism of Action

The exact mechanism of action of 1-[(4-Methoxyphenyl)sulfonyl]-4-[(3-methylphenoxy)acetyl]piperazine is not fully understood, but it is believed to act as a modulator of various neurotransmitter systems in the brain, including dopamine, serotonin, and norepinephrine. This compound has also been shown to have effects on the cardiovascular system, including vasodilation and inhibition of platelet aggregation.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including effects on neurotransmitter systems, cardiovascular function, and immune function. This compound has been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory conditions such as arthritis.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-[(4-Methoxyphenyl)sulfonyl]-4-[(3-methylphenoxy)acetyl]piperazine is its versatility in a range of scientific research applications. This compound has been shown to have effects on a variety of systems, making it a valuable tool for researchers in multiple fields. However, one limitation of this compound is its potential toxicity, which must be carefully monitored in lab experiments.

Future Directions

There are a number of potential future directions for research on 1-[(4-Methoxyphenyl)sulfonyl]-4-[(3-methylphenoxy)acetyl]piperazine. One area of interest is the potential use of this compound as a therapeutic agent for a range of conditions, including inflammation, cardiovascular disease, and neurological disorders. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on various systems in the body.

Synthesis Methods

The synthesis of 1-[(4-Methoxyphenyl)sulfonyl]-4-[(3-methylphenoxy)acetyl]piperazine involves a multi-step process that begins with the reaction of piperazine with 4-methoxybenzenesulfonyl chloride to produce 1-(4-methoxyphenyl)sulfonylpiperazine. This intermediate is then reacted with 3-methylphenoxyacetyl chloride to produce the final product, this compound.

Scientific Research Applications

1-[(4-Methoxyphenyl)sulfonyl]-4-[(3-methylphenoxy)acetyl]piperazine has been used in a variety of scientific research applications, including studies of the central nervous system, cardiovascular system, and immune system. This compound has been shown to have a range of effects on these systems, making it a valuable tool for researchers studying the underlying mechanisms of various diseases and conditions.